Cas no 650638-12-3 (1H-Pyrazole-4-carbonitrile, 5-amino-1-(1H-benzimidazol-4-yl)-)

1H-Pyrazole-4-carbonitrile, 5-amino-1-(1H-benzimidazol-4-yl)- structure
650638-12-3 structure
Product Name:1H-Pyrazole-4-carbonitrile, 5-amino-1-(1H-benzimidazol-4-yl)-
CAS No:650638-12-3
MF:C11H8N6
MW:224.221420288086
CID:408190
PubChem ID:57423278
Update Time:2025-04-19

1H-Pyrazole-4-carbonitrile, 5-amino-1-(1H-benzimidazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carbonitrile, 5-amino-1-(1H-benzimidazol-4-yl)-
    • 5-amino-1-(1H-benzimidazol-4-yl)pyrazole-4-carbonitrile
    • SCHEMBL6071431
    • DTXSID90726323
    • 650638-12-3
    • 5-amino-1-(1h-benzimidazol-4-yl)-1h-pyrazole-4-carbonitrile
    • 5-Amino-1-(1H-benzo[d]imidazol-4-yl)-1H-pyrazole-4-carbonitrile
    • Inchi: 1S/C11H8N6/c12-4-7-5-16-17(11(7)13)9-3-1-2-8-10(9)15-6-14-8/h1-3,5-6H,13H2,(H,14,15)
    • InChI Key: MAEJSKNQRWXBQM-UHFFFAOYSA-N
    • SMILES: N1(C(=C(C#N)C=N1)N)C1=CC=CC2=C1N=CN2

Computed Properties

  • Exact Mass: 224.08124
  • Monoisotopic Mass: 224.08104428g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 96.3Ų

Experimental Properties

  • PSA: 96.31
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